N-(4-chlorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H11ClN2O3S/c1-22-11-6-2-4-9-8-12(23-15(9)11)16(21)20-17-19-14-10(18)5-3-7-13(14)24-17/h2-8H,1H3,(H,19,20,21)
• InChI Key: AQUMLBLDXKFYPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C17H11ClN2O3S
• Molecular Weight: 358.8 g/mol

Description

“N-(4-chlorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles. Benzothiazoles are compounds containing a benzene fused to a thiazole ring. Thiazole is a five-membered ring consisting of three carbon atoms, one nitrogen atom, and one sulfur atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Typically, these compounds are synthesized by coupling substituted 2-amino benzothiazoles with other compounds such as N-phenyl anthranilic acid. The intermediate compounds are then treated with other reagents to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as IR, 1H NMR, and 13C NMR. For example, the IR spectrum often shows peaks corresponding to various functional groups present in the molecule, such as C=O, C=N, and C–S. The NMR spectra provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “N-(4-chlorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide” have not been found, benzothiazoles are known to undergo various chemical reactions. For instance, the C-5 atom can undergo electrophilic substitution, and the C-2 atom can undergo nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. .

Scientific Research Applications

Anti-inflammatory Activity

Benzothiazole derivatives have been tested for anti-inflammatory activity, which could be a relevant application for this compound.

Antitumor and Cytotoxic Activity

Related compounds have demonstrated significant effects on human tumor cell lines, indicating potential use in cancer research.

Pharmacological Evaluation

The synthesis and pharmacological evaluation of similar compounds suggest that this compound could also be synthesized and evaluated for various pharmacological effects.

Therapeutic Potential

Benzofuran derivatives have shown anticancer activities and significant cell growth inhibitory effects, which could be applicable to this compound as well.

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Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of their biological activities. For example, some benzothiazole derivatives have been found to inhibit the proliferation of cancer cells, decrease the activity of inflammatory factors, and hinder cell migration.

Safety and Hazards

While specific safety and hazard information for “N-(4-chlorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide” is not available, similar compounds are often classified based on their toxicity. For example, some benzothiazole derivatives are classified as combustible and toxic compounds.

Future Directions

The future directions for research on “N-(4-chlorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide” and similar compounds could involve further exploration of their biological activities and potential therapeutic applications. For instance, more in-depth studies could be conducted to understand their anti-inflammatory and anticancer properties.